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Compound of Interest

Compound Name: Cochliomycin B

Cat. No.: B15561740

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cochliomycin B is a 14-membered resorcylic acid lactone isolated from the gorgonian-derived
fungus Cochliobolus lunatus. As a member of a class of metabolites known for their diverse
biological activities, Cochliomycin B has demonstrated notable antifouling properties. This
document provides a comprehensive technical guide on Cochliomycin B, detailing its
chemical properties, isolation protocols, and known biological activities. The information
presented herein is intended to serve as a foundational resource for researchers interested in
the potential applications of this natural product.

Chemical Identification

Property Value Source
Molecular Formula C22H2807 --INVALID-LINK--[1]
CAS Number Not Found N/A

Note: A specific CAS Registry Number for Cochliomycin B could not be identified in the
available literature and databases.

Physicochemical Properties
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Property Value

Molecular Weight 404.45 g/mol

Appearance White amorphous powder
Solubility Soluble in methanol, chloroform

Isolation and Purification

Cochliomycin B was first isolated from the culture broth of the fungus Cochliobolus lunatus,
which was derived from the gorgonian Dichotella gemmacea collected in the South China
Sea[2]. The following experimental workflow outlines the general procedure for its extraction

and purification.

Purification

Sephadex LH-20
Collected Fractions }—» (MeOHICHC) }—»

Preparative HPLC -
(MeOHIH20) }—» Cochliomycin B

Silica Gel Column
(Petroleum ether/acetone)

Click to download full resolution via product page

Figure 1. General workflow for the isolation and purification of Cochliomycin B.

Fermentation and Extraction Protocol

The fungus Cochliobolus lunatus is cultured in a suitable broth medium. Following an
incubation period, the culture broth and mycelia are separated. Both the broth and the mycelia
are extracted with an organic solvent, typically ethyl acetate (EtOAc). The resulting organic
layers are combined and concentrated under reduced pressure to yield a crude extract[2].

Purification Protocol
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The crude extract is subjected to a series of chromatographic separations. Initially, it is
fractionated using a silica gel column with a gradient of petroleum ether and acetone. The
fractions containing the compounds of interest are then further purified using a Sephadex LH-
20 column with a mixture of methanol and chloroform. The final purification of Cochliomycin B
is achieved through preparative High-Performance Liquid Chromatography (HPLC) using a
methanol-water mobile phase[2].

Structure Elucidation

The chemical structure of Cochliomycin B was determined through comprehensive
spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR)
spectroscopy and High-Resolution Mass Spectrometry (HRMS). The relative configurations
were established using NOESY spectra and chemical conversions[2]. A notable observation is
the slow rearrangement of Cochliomycin B into Cochliomycin A when dissolved in deuterated
chloroform (CDCIs) at room temperature, indicating a transetherification reaction[2].

Biological Activity

Cochliomycin B has been evaluated for its antifouling, antibacterial, and cytotoxic activities.
The primary reported activity is its ability to inhibit the larval settlement of the barnacle Balanus

amphitrite[2].
Assay Target Organism/Cell Line Activity
Antifouling Activity Balanus amphitrite larvae ECso = 3.2 ug/mL
Antibacterial Activity Escherichia coli No inhibition at 100 pg/mL
Staphylococcus aureus No inhibition at 100 pg/mL
Cytotoxicity A549 (human lung carcinoma) ICs0 > 50 pg/mL
P388 (murine leukemia) ICs0 > 50 pg/mL

Data sourced from Shao et al., 2011[2].

Mechanism of Action
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The precise mechanism of action and the specific signaling pathways through which
Cochliomycin B exerts its biological effects, particularly its antifouling activity, have not yet
been elucidated in the available scientific literature. Further research is required to understand
the molecular targets and cellular processes affected by this compound.

Conclusion

Cochliomycin B is a marine-derived natural product with significant potential, particularly in
the development of novel antifouling agents. Its isolation from a fungal source highlights the
rich chemical diversity of marine microorganisms. While its primary biological activity has been
identified, further studies are necessary to explore its full therapeutic and biotechnological
potential, including a detailed investigation of its mechanism of action. This technical guide
provides a summary of the current knowledge on Cochliomycin B, offering a valuable starting
point for future research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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